Cas no 159584-01-7 (methyl 4-{(4-nitrophenyl)sulfanylmethyl}benzoate)

• Product Name: methyl 4-{(4-nitrophenyl)sulfanylmethyl}benzoate
• CAS No: 159584-01-7
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 6054029
• PubChem ID: 1542456
• Update Time: 2025-09-26

methyl 4-{(4-nitrophenyl)sulfanylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(4-nitrophenyl)sulfanylmethyl}benzoate
• methyl 4-{[(4-nitrophenyl)sulfanyl]methyl}benzoate
• methyl 4-(((4-nitrophenyl)thio)methyl)benzoate
• SR-01000009652-1
• methyl 4-[(4-nitrophenyl)sulfanylmethyl]benzoate
• AKOS001170300
• 159584-01-7
• SR-01000009652
• Z45293711
• F0861-0051

• Inchi： 1S/C15H13NO4S/c1-20-15(17)12-4-2-11(3-5-12)10-21-14-8-6-13(7-9-14)16(18)19/h2-9H,10H2,1H3
• InChI Key： HIZDDJFJOVTYGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 303.05652907g/mol
• Monoisotopic Mass: 303.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters